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Compound of Interest

Compound Name: Methyl heptafluorobutyrate

Cat. No.: B1199088 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl heptafluorobutyrate, a

fluorinated compound with significant applications in various scientific fields, including materials

science and drug development. This document details its chemical structure, physicochemical

properties, synthesis, and spectroscopic data.

Chemical Structure and Formula
Methyl heptafluorobutyrate, also known as methyl perfluorobutanoate, is the methyl ester of

heptafluorobutyric acid. Its structure consists of a heptafluoropropyl group attached to a methyl

ester functional group.

Molecular Formula: C₅H₃F₇O₂[1]

IUPAC Name: methyl 2,2,3,3,4,4,4-heptafluorobutanoate

CAS Number: 356-24-1

Synonyms: Methyl perfluorobutyrate, Heptafluorobutyric acid methyl ester.[1]

The chemical structure of methyl heptafluorobutyrate can be visualized as follows:
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Combine Heptafluorobutyric Acid,
Methanol, and H₂SO₄

Reflux Reaction Mixture Cool and Quench with Water Extract with Diethyl Ether Wash with NaHCO₃ and Brine Dry with MgSO₄/Na₂SO₄ Evaporate Solvent Purify by Distillation

Sample Preparation

Analysis

Fatty Acid Sample

Dissolve in Solvent

Add Derivatizing Agent (HFBA)

Heat to React

Extract Derivative

Dry Extract

Inject into GC-MS

Separation and Detection

Data Analysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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